![molecular formula C7H5F4NO B6161089 [6-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol CAS No. 1805070-48-7](/img/no-structure.png)
[6-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol
Overview
Description
“[6-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol” is a chemical compound that contains a fluorine atom and a carbon-containing pyridine . It is characterized by the presence of a fluorine atom and a pyridine in its structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .
Synthesis Analysis
The synthesis of “[6-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol” and its intermediates is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of “[6-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol” is represented by the InChI code:1S/C7H6F3NO/c8-7(9,10)6-3-1-2-5(4-12)11-6/h1-3,12H,4H2 . This compound contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine . Physical And Chemical Properties Analysis
“[6-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol” is a colorless to white to yellow powder or crystals or liquid . It has a predicted boiling point of 191.1±35.0 °C and a predicted density of 1.362±0.06 g/cm3 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [6-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol involves the conversion of 2,6-difluoropyridine to the desired product through a series of reactions.", "Starting Materials": [ "2,6-difluoropyridine", "trifluoromethyl iodide", "zinc powder", "methanol", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "sodium sulfate", "water" ], "Reaction": [ "Step 1: React 2,6-difluoropyridine with trifluoromethyl iodide and zinc powder in methanol to obtain 2,6-bis(trifluoromethyl)pyridine.", "Step 2: Reduce 2,6-bis(trifluoromethyl)pyridine with sodium borohydride in methanol to obtain [6-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol.", "Step 3: Purify the product by acidification with acetic acid, extraction with dichloromethane, and drying over sodium sulfate.", "Step 4: Recrystallize the product from a suitable solvent to obtain pure [6-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol." ] } | |
CAS RN |
1805070-48-7 |
Molecular Formula |
C7H5F4NO |
Molecular Weight |
195.1 |
Purity |
95 |
Origin of Product |
United States |
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